4-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 4-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C20H19F3N2O3/c1-19(2)11-28-16-9-8-14(10-15(16)25(3)18(19)27)24-17(26)12-4-6-13(7-5-12)20(21,22)23/h4-10H,11H2,1-3H3,(H,24,26)
• InChI Key: YHEMJZKJCBELBF-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)C(F)(F)F)N(C1=O)C)C
• Molecular Formula: C20H19F3N2O3
• Molecular Weight: 392.4 g/mol

Description

4-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C20H19F3N2O3 and its molecular weight is 392.378. The purity is usually 95%.
BenchChem offers high-quality 4-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(trifluoromethyl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-assisted Synthesis of Fused Heterocycles

Compounds incorporating the trifluoromethyl moiety have been synthesized using microwave-assisted techniques, demonstrating the efficiency of this method in producing fused heterocycles. These methods allow for the rapid synthesis of complex structures that could have potential applications in medicinal chemistry and materials science (Shaaban, 2008).

Novel Synthesis Methods for Tetrahydrobenzo[b][1,4]oxazepines

Innovative synthesis methods have been developed for compounds with tetrahydrobenzo[b][1,4]oxazepine structures, highlighting the versatility of these compounds in chemical synthesis and their potential as scaffolds in drug development. These methods offer alternative routes for constructing complex molecules with significant biological activities (Shaabani et al., 2009).

Anticancer and Antimicrobial Activities

Compounds related to benzimidazole, benzoxazole, and benzothiazole derivatives have been synthesized and evaluated for their antimicrobial activity. These studies contribute to the understanding of how structural modifications can influence biological activity, offering pathways for the development of new therapeutic agents (Padalkar et al., 2014). Furthermore, certain benzamide derivatives have shown promising anticancer activity, underscoring the potential of these compounds in oncology research (Ravinaik et al., 2021).

Structural and Photophysical Studies

Research on benzimidazole-tethered oxazepine hybrids has provided insights into their molecular structures, charge distributions, and potential applications in nonlinear optical (NLO) properties. These findings underscore the importance of structural analysis in developing materials with specific electronic and optical properties (Almansour et al., 2016).